Cas no 601-89-8 (Nitroresorcinol)

Nitroresorcinol Properties

Names and Identifiers

• 2-Nitrobenzene-1,3-diol
• 2-Nitroresorcinol
• 2-NITRO-1,3-BENZENEDIOL
• Nitroresorcinol
• 1,3-Benzenediol,2-nitro
• 1,3-dihydroxy-2-nitrobenzene
• 2,6-dihydroxynitrobenzene
• 2-Nitro-1,3-dihydroxybenzen
• 2-nitro-1,3-dihydroxybenzene
• 2-nitro-3-benzenediol
• 2-NITROSORCINOL
• nitro-1,3-benzenediol
• o-nitroresorcinol
• Resorcinol,2-nitro
• Resorcinol,2-nitro- (6CI,7CI,8CI)
• NSC 1542
• 1,3-Benzenediol, 2-nitro-
• Resorcinol, 2-nitro-
• 1,3-Benzenediol, nitro-
• ZLCPKMIJYMHZMJ-UHFFFAOYSA-N
• NSC1542
• 2,6-dihydroxy nitrobenzene
• KSC426I1B
• 2-Nitro-1,3-benzenediol #
• KS-0
• 7DA96G63WU
• AP-065/41884104
• InChI=1/C6H5NO4/c8-4-2-1-3-5(9)6(4)7(10)11/h1-3,8-9
• F2147-0941
• NSC-1542
• AKOS005146112
• 38L
• A832638
• W-105273
• DTXSID4060525
• AS-14900
• 601-89-8
• AI3-52603
• N0254
• AMY2405
• Q209452
• EN300-123981
• EINECS 210-010-9
• 2-nitro-benzene-1,3-diol
• MFCD00007124
• 2-Nitroresorcinol, 98%
• FT-0613218
• NS00034308
• UNII-7DA96G63WU
• SCHEMBL70533
• CS-W010926
• 2-NITRORESORCINOL
• 2,6-Dihydroxynitrobenzene
• 2-nitrobenzene-1,3-diol
• 2-Nitro-1,3-dihydroxybenzene
• 1,3-Dihydroxy-2-nitrobenzene
• nitroresorcinol
• DB-000860
• 2-Nitro-1,3-benzenediol
• +Expand

• MDL： MFCD00007124
• InChIKey： ZLCPKMIJYMHZMJ-UHFFFAOYSA-N
• Inchi： 1S/C6H5NO4/c8-4-2-1-3-5(9)6(4)7(10)11/h1-3,8-9H
• SMILES： O([H])C1C([H])=C([H])C([H])=C(C=1[N+](=O)[O-])O[H]
• BRN： 2048819

Computed Properties

• Exact Mass: 155.021858g/mol
• Surface Charge: 0
• XLogP3: 1.6
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 155.021858g/mol
• Monoisotopic Mass: 155.021858g/mol
• Topological Polar Surface Area: 86.3Ų
• Heavy Atom Count: 11
• Complexity: 145
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 7
• Surface Charge: 0

Experimental Properties

• LogP: 1.52920
• PSA: 86.28000
• Refractive Index: 1.5423 (estimate)
• Water Partition Coefficient: Slightly soluble in water. Solubility in methanol is almost transparent.
• Boiling Point: 234°C(lit.)
• Melting Point: 83.0 to 86.0 deg-C
• Flash Point: 111.4 °C
• Color/Form: Orange red crystalline powder
• Density: 1.5553 (rough estimate)

Nitroresorcinol Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S26-S36-S24/25
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• Hazard Level：6.1
• Dangerous goods sign： Xn
• Hazardous Material transportation number：2811
• Hazard Statement： H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Prompt：warning
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： R20/21/22;R36/37/38
• Signal Word：Warning
• TSCA：Yes
• HazardClass：6.1

Nitroresorcinol Customs Data

• HS CODE：2908999090
• Customs Data：

  China Customs Code:

  2908999090

  Overview:

  2908999090 Halogenated derivatives of other phenols and phenolic alcohols(Including its sulfonation\Nitrosative or nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2908999090 halogenated, sulphonated, nitrated or nitrosated derivatives of phenols or phenol-alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Material Chemicals High Polymer Materials